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Compound of Interest

Compound Name: 3-Butylcyclohexanone

Cat. No.: B8771617

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Butylcyclohexanone, with the IUPAC name 3-butylcyclohexan-1-one, is a cyclic ketone that
belongs to the class of substituted cyclohexanones. Its chemical structure consists of a
cyclohexane ring with a butyl group attached to the third carbon atom and a ketone functional
group at the first position. This compound is a structural isomer of other butyl-substituted
cyclohexanones, such as the more commonly studied 4-tert-butylcyclohexanone. While data on
3-butylcyclohexanone is not as extensive as for some of its isomers, this guide provides a
comprehensive overview of its known chemical and physical properties, synthesis, and spectral
information based on available literature and database entries.

Chemical and Physical Properties

Quantitative data for 3-Butylcyclohexanone is summarized in the table below. It is important
to note that experimental data for several physical properties, such as boiling point, melting
point, and density, are not readily available in public databases. The provided information is
based on computational predictions and database entries.
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Property Value Source
IUPAC Name 3-butylcyclohexan-1-one PubChem[1]
CAS Number 39178-69-3 PubChem[1]
Molecular Formula C10H180 PubChem[1]
Molecular Weight 154.25 g/mol PubChem[1]
Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Kovats Retention Index

1711 PubChem[1]
(Standard Polar)

Experimental Protocols
Synthesis of 3-Butylcyclohexanone

A common method for the synthesis of 3-butylcyclohexanone involves the conjugate addition
of a butyl group to a cyclohexenone derivative. A specific protocol is described below.[2]

Materials:

o Copper(l) bromide-dimethyl sulfide complex (CuBr-Me2S)
e n-Butyllithium (n-BuLi)

e Tetrahydrofuran (THF)

e n-Butylmagnesium chloride (n-BuMgCl)

e 2-Cyclohexen-1-one

o Saturated aqueous ammonium chloride (NH4ClI) solution
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e Argon atmosphere
Procedure:

e A suspension of CuBr-MezS (26.3 mg, 0.128 mmol) in THF (5 mL) is prepared under an
argon atmosphere and cooled to -78°C.

e One equivalent of n-BuLi is added to the suspension. The mixture is allowed to warm slightly,
resulting in the formation of a bright yellow solid.

e The mixture is re-cooled to -78°C.

e Solutions of n-BuMgCl (25.0 equivalents) in THF (8 mL) and 2-cyclohexenone (0.3068 g,
3.19 mmol) in THF (8 mL) are added simultaneously and dropwise over a 5-minute period.

e The reaction mixture is stirred for an additional 10 minutes at -78°C.
e The reaction is quenched by the addition of a saturated aqueous NH4Cl solution (7 mL).

e The product, 3-butylcyclohexanone, is isolated and purified. The purity can be checked by
gas-liquid chromatography (GLC). This procedure has been reported to yield pure 3-
butylcyclohexanone with a 94% yield.[2]

Mandatory Visualization
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-butylcyclohexanone as
described in the experimental protocol.

CuBr-Me:zS + n-BulLi in THF
Reaction at -78°C Quench with ag. NH4Cl 3-Butylcyclohexanone

2-Cyclohexen-1-one + n-BuMgCl in THF

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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